Cas no 1241-26-5 (1,4-Cyclohexanebis(methylamine),N,N'-bis[(tetrahydro-2H-pyran-2-yl)methyl]-, dihydrochloride, trans- (8CI))

1,4-Cyclohexanebis(methylamine),N,N'-bis[(tetrahydro-2H-pyran-2-yl)methyl]-, dihydrochloride, trans- (8CI) structure
1241-26-5 structure
Product Name:1,4-Cyclohexanebis(methylamine),N,N'-bis[(tetrahydro-2H-pyran-2-yl)methyl]-, dihydrochloride, trans- (8CI)
CAS No:1241-26-5
MF:C20H40Cl2N2O2
MW:411.44980430603
CID:165822
PubChem ID:102584
Update Time:2025-04-19

1,4-Cyclohexanebis(methylamine),N,N'-bis[(tetrahydro-2H-pyran-2-yl)methyl]-, dihydrochloride, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Cyclohexanebis(methylamine),N,N'-bis[(tetrahydro-2H-pyran-2-yl)methyl]-, dihydrochloride, trans- (8CI)
    • N-(oxan-2-ylmethyl)-1-[4-[(oxan-2-ylmethylamino)methyl]cyclohexyl]methanamine,dihydrochloride
    • trans-N,N'-Bis((tetrahydro-2H-pyran-2-yl)methyl)-1,4-cyclohexane bis(methylamine)
    • 1,4-Cyclohexanebis(methylamine), N,N'-bis(3,4,5,6-tetrahydropyran-2-ylmethyl)-, dihydrochloride, (E)-
    • DTXSID40924731
    • N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis[1-(oxan-2-yl)methanamine]--hydrogen chloride (1/2)
    • 1241-26-5
    • Inchi: 1S/C20H38N2O2.2ClH/c1-3-11-23-19(5-1)15-21-13-17-7-9-18(10-8-17)14-22-16-20-6-2-4-12-24-20;;/h17-22H,1-16H2;2*1H
    • InChI Key: PVIYWTLLWCNTQD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O1CCCCC1CNCC1CCC(CNCC2CCCCO2)CC1

Computed Properties

  • Exact Mass: 410.247
  • Monoisotopic Mass: 410.247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 300
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Boiling Point: 464.6°Cat760mmHg
  • Flash Point: 204.1°C
  • PSA: 42.52
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